Cas no 2229321-90-6 (1-(5-bromo-3-methylfuran-2-yl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(5-bromo-3-methylfuran-2-yl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 2229321-90-6
• MF: C₁₀H₁₆BrNO
• MW: 246.144142150879
• CID: 6597932
• PubChem ID: 165709083
• Update Time: 2025-10-12

1-(5-bromo-3-methylfuran-2-yl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-methylfuran-2-yl)-2-methylpropan-2-yl(methyl)amine
• EN300-1904926
• 2229321-90-6
• [1-(5-bromo-3-methylfuran-2-yl)-2-methylpropan-2-yl](methyl)amine

• Inchi： 1S/C10H16BrNO/c1-7-5-9(11)13-8(7)6-10(2,3)12-4/h5,12H,6H2,1-4H3
• InChI Key： UWVHQHMCMMUFKZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(CC(C)(C)NC)O1

Computed Properties

• Exact Mass: 245.04153g/mol
• Monoisotopic Mass: 245.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.2Ų

Additional information on 1-(5-bromo-3-methylfuran-2-yl)-2-methylpropan-2-yl(methyl)amine

Comprehensive Overview of 1-(5-bromo-3-methylfuran-2-yl)-2-methylpropan-2-yl(methyl)amine (CAS No. 2229321-90-6)

The compound 1-(5-bromo-3-methylfuran-2-yl)-2-methylpropan-2-yl(methyl)amine (CAS No. 2229321-90-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a brominated furan ring and a tertiary amine moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel therapeutic agents targeting neurological and metabolic disorders.

In recent years, the search for furan derivatives has surged due to their diverse biological activities, including antimicrobial and anti-inflammatory properties. The presence of a 5-bromo-3-methylfuran group in this compound enhances its reactivity, enabling selective modifications for tailored applications. This aligns with the growing trend in precision medicine, where customized molecular designs are critical for addressing complex diseases. Additionally, the compound's methylpropan-2-yl(methyl)amine side chain contributes to its lipophilicity, a key factor in optimizing drug bioavailability.

From a synthetic chemistry perspective, CAS No. 2229321-90-6 serves as a versatile building block. Its bromine substituent facilitates cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic frameworks. These reactions are frequently explored in academic and industrial labs, as evidenced by the increasing number of publications and patents referencing furan-based intermediates. The compound's stability under various conditions further underscores its utility in multi-step syntheses.

Environmental and regulatory considerations also play a role in the compound's relevance. With the global push toward green chemistry, researchers are investigating sustainable methods to synthesize and functionalize brominated furans. Innovations in catalytic processes and solvent-free reactions are being applied to reduce waste and energy consumption, making compounds like 1-(5-bromo-3-methylfuran-2-yl)-2-methylpropan-2-yl(methyl)amine more accessible for large-scale applications.

In the context of AI-driven drug discovery, this compound's structural features are often analyzed using computational models to predict its interactions with biological targets. Machine learning algorithms can simulate its binding affinity for proteins or enzymes, accelerating the identification of potential drug candidates. This intersection of computational chemistry and experimental validation highlights the compound's role in modern research paradigms.

Furthermore, the agrochemical industry has shown interest in furan-containing compounds due to their pesticidal and herbicidal properties. The 5-bromo-3-methylfuran scaffold in CAS No. 2229321-90-6 could be leveraged to develop next-generation crop protection agents, addressing challenges like pesticide resistance and environmental persistence. This aligns with the broader societal focus on sustainable agriculture and food security.

In summary, 1-(5-bromo-3-methylfuran-2-yl)-2-methylpropan-2-yl(methyl)amine represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural complexity and reactivity make it a focal point for innovation, particularly in fields prioritizing molecular diversity and functional specificity. As research continues to evolve, this compound is poised to play a pivotal role in advancing scientific and industrial breakthroughs.